N-(2,6-dichloro-4-cyanophenyl)acetamide
Cat. No. B3043801
M. Wt: 229.06 g/mol
InChI Key: OGBMKMYVARFJGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07273882B2
Procedure details
Step AT1. To a solution of 3,5-dichloro-4-amino-benzonitrile (187 mg, 1 mmol) in 4 mL of THF at room temperature was added 2.2 mL of 1.0 M NaHMDS in THF. The resulting reaction mixture was stirred at room temperature for 30 min., at which time acetyl chloride (3.1 mmol) was added. DCM (100 mL) and water (100 mL) were added to the reaction mixture after being stirred overnight, followed by the addition of 5 mL of 1.4 N HCl aqueous solution. Layers were separated and the aqueous layer was extracted with DCM (2×100 mL). The extracts were combined and solvents were evaporated in vacuo. The residue was purified by HPLC to give 4-acetamido-3,5-dichloro-benzonitrile.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH:7]=[C:8]([Cl:11])[C:9]=1[NH2:10])[C:5]#[N:6].C[Si]([N-][Si](C)(C)C)(C)C.[Na+].[C:22](Cl)(=[O:24])[CH3:23].Cl>C1COCC1.O.C(Cl)Cl>[C:22]([NH:10][C:9]1[C:2]([Cl:1])=[CH:3][C:4]([C:5]#[N:6])=[CH:7][C:8]=1[Cl:11])(=[O:24])[CH3:23] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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187 mg
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Type
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reactant
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Smiles
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ClC=1C=C(C#N)C=C(C1N)Cl
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Name
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|
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Quantity
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2.2 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)[N-][Si](C)(C)C.[Na+]
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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3.1 mmol
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Type
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reactant
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Smiles
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C(C)(=O)Cl
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Step Three
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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after being stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The resulting reaction mixture
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ADDITION
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Type
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ADDITION
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Details
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was added
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CUSTOM
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Type
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CUSTOM
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Details
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Layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with DCM (2×100 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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solvents were evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by HPLC
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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C(C)(=O)NC1=C(C=C(C#N)C=C1Cl)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
